3-[3-(Hydroxymethyl)-1-piperidinyl]-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione

• Molecular Formula: C24H25N3O3S
• Molecular Weight: 435.5 g/mol
• IUPAC Name: 3-[3-(hydroxymethyl)piperidin-1-yl]-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C24H25N3O3S/c1-15-4-9-19-21(11-15)31-23(25-19)17-5-7-18(8-6-17)27-22(29)12-20(24(27)30)26-10-2-3-16(13-26)14-28/h4-9,11,16,20,28H,2-3,10,12-14H2,1H3
• InChI Key: ARPPWDFZLBIMCX-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)N4C(=O)CC(C4=O)N5CCCC(C5)CO

Description

3-[3-(Hydroxymethyl)-1-piperidinyl]-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[3-(Hydroxymethyl)-1-piperidinyl]-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione involves the inhibition of oxidative stress and inflammation. The compound has been found to scavenge free radicals and inhibit the production of inflammatory cytokines, leading to a reduction in oxidative stress and inflammation.
Biochemical and Physiological Effects:
The compound has been found to have significant effects on various biochemical and physiological processes. It has been shown to inhibit the proliferation of cancer cells, reduce neuroinflammation, and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The compound has several advantages for use in lab experiments, including its high potency, low toxicity, and ease of synthesis. However, it also has some limitations, including its poor solubility in water and limited bioavailability.

Future Directions

There are several future directions for the study of 3-[3-(Hydroxymethyl)-1-piperidinyl]-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione. These include the development of more efficient synthesis methods, the investigation of its potential as a therapeutic agent for various diseases, and the exploration of its mechanism of action at the molecular level.
Conclusion:
In conclusion, 3-[3-(Hydroxymethyl)-1-piperidinyl]-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione is a promising compound with significant potential for various scientific research applications. Its antioxidant and anti-inflammatory properties make it a potential candidate for the treatment of various diseases, and its ease of synthesis and low toxicity make it an attractive candidate for lab experiments. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 3-[3-(Hydroxymethyl)-1-piperidinyl]-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione involves a series of chemical reactions. The starting materials include 6-methyl-1,3-benzothiazol-2-amine, 4-(chloromethyl)phenyl isocyanate, and piperidine-3-carboxaldehyde. The reaction proceeds through several steps, including the formation of an intermediate compound, which is subsequently treated with piperidine to form the final product.

Scientific Research Applications

The compound has been studied extensively for its potential applications in various fields, including medicinal chemistry, biochemistry, and neuroscience. It has been found to possess significant antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.